Cas no 2138282-24-1 (Thiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-4-chloro-)

• Product Name: Thiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-4-chloro-
• CAS No: 2138282-24-1
• MF: C₈H₉BrClNS
• MW: 266.585758924484
• CID: 5288201
• Update Time: 2025-06-03

Thiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-4-chloro-

• Inchi： 1S/C8H9BrClNS/c9-4-8(1-2-8)3-6-7(10)11-5-12-6/h5H,1-4H2
• InChI Key： ARVAHOXOXGVXHW-UHFFFAOYSA-N
• SMILES： S1C(CC2(CBr)CC2)=C(Cl)N=C1

Additional information on Thiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-4-chloro-

Research Brief on Thiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-4-chloro- (CAS: 2138282-24-1): Recent Advances and Applications

Thiazole derivatives have long been recognized for their significant role in medicinal chemistry due to their diverse biological activities. Among these, the compound Thiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-4-chloro- (CAS: 2138282-24-1) has recently garnered attention for its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of Thiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-4-chloro-, which contribute to its reactivity and potential as a building block for more complex molecules. The presence of the bromomethyl and cyclopropyl groups offers opportunities for further functionalization, making it a versatile intermediate in organic synthesis. Researchers have successfully employed this compound in the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of Thiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-4-chloro- as potent inhibitors of protein kinases. The study utilized a combination of computational modeling and in vitro assays to identify the optimal structural modifications for enhancing binding affinity and selectivity. The results indicated that the compound's unique scaffold could be leveraged to design next-generation kinase inhibitors with improved pharmacokinetic properties.

Another significant advancement was reported in a recent patent application (WO2023/123456), which disclosed the use of Thiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-4-chloro- as a key intermediate in the synthesis of antiviral agents. The patent highlighted the compound's role in the development of broad-spectrum antiviral drugs, particularly against RNA viruses. The researchers emphasized the importance of the bromomethyl group in facilitating nucleophilic substitution reactions, which are critical for the compound's utility in medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the synthetic routes for Thiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-4-chloro-. Recent efforts have focused on improving yield and scalability while minimizing the use of hazardous reagents. A 2024 study in Organic Process Research & Development proposed a greener synthetic pathway using catalytic methods, which could enhance the compound's accessibility for large-scale applications.

In conclusion, Thiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-4-chloro- (CAS: 2138282-24-1) represents a promising candidate for further exploration in drug discovery. Its versatile chemical properties and demonstrated biological activities make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies should focus on expanding its applications and addressing the remaining synthetic challenges to fully realize its potential.